N-[2-(dimethylamino)ethyl]-N'-(diphenylmethyl)ethanediamide

• IUPAC Name: N'-benzhydryl-N-[2-(dimethylamino)ethyl]oxamide
• InChI: InChI=1S/C19H23N3O2/c1-22(2)14-13-20-18(23)19(24)21-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: SFOPSMRQMTUWLF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N-[2-(dimethylamino)ethyl]-N'-(diphenylmethyl)ethanediamide, commonly known as DMAPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMAPA is a tertiary amine that has been used in various applications, including as a catalyst and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of DMAPA is not well understood. However, it is believed that DMAPA acts as a nucleophilic catalyst, facilitating the reaction by forming a complex with the reactants. The complex formation lowers the activation energy of the reaction, enabling it to proceed more efficiently.
Biochemical and Physiological Effects
DMAPA has not been extensively studied for its biochemical and physiological effects. However, studies have shown that DMAPA is relatively non-toxic and does not have any significant adverse effects on living organisms. It has been used in various biological assays as a reagent and has shown promising results in some applications.

Advantages and Limitations for Lab Experiments

DMAPA has several advantages as a reagent in lab experiments. It is relatively easy to synthesize, and the yield is typically high. The purity of the product is excellent, making it suitable for use in sensitive assays. However, DMAPA has some limitations, including its limited solubility in water, which can make it challenging to use in some applications.

Future Directions

There are several future directions for the use of DMAPA in scientific research. One potential application is in the synthesis of complex molecules, including natural products and pharmaceuticals. DMAPA has also shown promise as a catalyst in the preparation of peptides, which could have significant implications for drug discovery. Additionally, further studies are needed to understand the mechanism of action of DMAPA and its potential biochemical and physiological effects.
Conclusion
In conclusion, DMAPA is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has been used as a catalyst and as a reagent in organic synthesis, and has shown promise in various applications. The synthesis method of DMAPA is relatively simple, and the yield and purity of the product are excellent. While further studies are needed to understand the full potential of DMAPA, it has several promising future directions in scientific research.

Synthesis Methods

The synthesis of DMAPA involves the reaction of N,N-dimethylethylenediamine with benzhydryl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide, and the product is obtained by recrystallization. The yield of the synthesis method is typically high, and the purity of the product is excellent.

Scientific Research Applications

DMAPA has been extensively used in scientific research due to its unique properties. It has been used as a catalyst in various reactions, including the synthesis of amides, esters, and lactones. DMAPA has also been used as a reagent in organic synthesis, particularly in the preparation of peptides and other complex molecules.